Cas no 2777-52-8 (Hexadecanoic acid, 8-oxo-)

Hexadecanoic acid, 8-oxo-, is a modified fatty acid characterized by the introduction of an oxo group at the 8-position of the hexadecanoic acid (palmitic acid) backbone. This functionalization imparts unique reactivity and potential applications in organic synthesis, catalysis, and material science. The presence of the oxo group enhances its utility as an intermediate for further chemical modifications, such as reductions or nucleophilic additions. Its defined structure and purity make it suitable for research in lipid biochemistry and surfactant development. The compound’s stability under standard conditions ensures consistent performance in experimental settings, offering a reliable building block for specialized chemical processes.

Hexadecanoic acid, 8-oxo- structure

Product Name:Hexadecanoic acid, 8-oxo-

CAS No:2777-52-8

MF:C₁₆H₃₀O₃

MW:270.407605648041

MDL:MFCD32706529

CID:1432568

PubChem ID:5283001

Update Time:2025-05-27

Hexadecanoic acid, 8-oxo- Chemical and Physical Properties

Names and Identifiers

- Hexadecanoic acid, 8-oxo-
- 8-oxo-hexadecanoic acid
- 8-Ketopalmitic acid
- DTXSID001314345
- AS-77347
- 2777-52-8
- 8-oxopalmitic acid
- LMFA01060055
- D94349
- 8-keto palmitic acid
- 8-oxohexadecanoic acid
- CHEBI:174563
- MDL： MFCD32706529
- Inchi： 1S/C16H30O3/c1-2-3-4-5-6-9-12-15(17)13-10-7-8-11-14-16(18)19/h2-14H2,1H3,(H,18,19)
- InChI Key： SEWAOKNHYLYQEL-UHFFFAOYSA-N
- SMILES： O=C(CCCCCCC(=O)O)CCCCCCCC

Computed Properties

Exact Mass: 270.2196
Monoisotopic Mass: 270.21949481g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 14
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.9
Topological Polar Surface Area: 54.4Å²

Experimental Properties

PSA: 54.37

Hexadecanoic acid, 8-oxo- Pricemore >>

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eNovation Chemicals LLC	D964228-25mg	8-oxo-hexadecanoic acid	2777-52-8	95%	25mg	$185	2024-06-05
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